N'-(4-methoxy-3-nitrobenzylidene)-4-(4-morpholinylmethyl)benzohydrazide

• IUPAC Name: N-[(E)-(4-methoxy-3-nitrophenyl)methylideneamino]-4-(morpholin-4-ylmethyl)benzamide
• InChI: InChI=1S/C20H22N4O5/c1-28-19-7-4-16(12-18(19)24(26)27)13-21-22-20(25)17-5-2-15(3-6-17)14-23-8-10-29-11-9-23/h2-7,12-13H,8-11,14H2,1H3,(H,22,25)/b21-13+
• InChI Key: PJHPEAKSHLPJFY-FYJGNVAPSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=NNC(=O)C2=CC=C(C=C2)CN3CCOCC3)[N+](=O)[O-]
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/NC(=O)C2=CC=C(C=C2)CN3CCOCC3)[N+](=O)[O-]
• Molecular Formula: C20H22N4O5
• Molecular Weight: 398.4 g/mol

Description

N'-(4-methoxy-3-nitrobenzylidene)-4-(4-morpholinylmethyl)benzohydrazide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound, also known as MNMBH, is a hydrazone derivative that has been synthesized using various methods. In

Scientific Research Applications

Synthesis and Chemical Properties

N'-(4-methoxy-3-nitrobenzylidene)-4-(4-morpholinylmethyl)benzohydrazide and its derivatives have been extensively studied for their chemical properties and potential applications in various fields of research. These compounds are typically investigated in the context of organic synthesis, chemical structure analysis, and as precursors or intermediates for more complex chemical reactions.

One notable application involves the use of similar compounds for the protection of amidinonaphthol through the introduction of 4-methoxybenzyloxycarbonyl groups. This method is well-suited for multiparallel solution phase synthesis of substituted benzamidines, highlighting the compound's role in facilitating the synthesis of chemically complex structures with potential therapeutic applications (Bailey et al., 1999).

Biological Activity and DNA Interaction

Research has also explored the biological activities of compounds structurally similar to N'-(4-methoxy-3-nitrobenzylidene)-4-(4-morpholinylmethyl)benzohydrazide. Studies have demonstrated these compounds' effectiveness in various biological assays, including antibacterial, antifungal, and cytotoxic activities. They have shown significant interaction with Salmon sperm DNA, suggesting potential for further investigation into their biological mechanisms and applications in medicine and pharmacology (Sirajuddin et al., 2013).

Antimicrobial and Enzymatic Inhibition

A series of hydrazone compounds derived from benzohydrazides have been synthesized and characterized, showing moderate to high antibacterial activity against common bacterial strains such as Staphylococcus aureus, Escherichia coli, and Klebsiella pneumoniae. These findings underscore the potential of N'-(4-methoxy-3-nitrobenzylidene)-4-(4-morpholinylmethyl)benzohydrazide derivatives in antimicrobial applications and the development of new antibiotics (Lei et al., 2015).

Photocatalytic Applications

In addition to biological activities, derivatives of N'-(4-methoxy-3-nitrobenzylidene)-4-(4-morpholinylmethyl)benzohydrazide have been investigated for their photocatalytic properties. The photocatalytic oxidation of benzyl alcohol and its derivatives into corresponding aldehydes under visible light irradiation on titanium dioxide highlights the potential of these compounds in environmental and synthetic chemistry applications. Such studies pave the way for the development of green chemistry solutions and efficient catalytic systems (Higashimoto et al., 2009).